![molecular formula C15H15N5OS B5580087 1-ethyl-2-imino-10-methyl-5-oxo-1,5-dihydro-2H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carbothioamide](/img/structure/B5580087.png)
1-ethyl-2-imino-10-methyl-5-oxo-1,5-dihydro-2H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-ethyl-2-imino-10-methyl-5-oxo-1,5-dihydro-2H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carbothioamide is a useful research compound. Its molecular formula is C15H15N5OS and its molecular weight is 313.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 313.09973129 g/mol and the complexity rating of the compound is 769. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Hypoglycaemic Activity
Carbothioamides, related to the chemical structure , have been investigated for their hypoglycaemic activity, which is the ability to lower blood sugar levels. Research indicates that certain derivatives show significant hypoglycaemic effects in animal models, highlighting their potential as antidiabetic agents. These findings suggest a pathway for developing new diabetes treatments based on modifying the chemical structure to enhance efficacy and reduce side effects (Chaubey & Pandeya, 1989).
Anticancer Properties
Some pyrimidine derivatives, structurally related to the compound of interest, have exhibited cytotoxicity against cancer cell lines. These findings are crucial for cancer research, indicating the potential of these compounds as anticancer agents. This research highlights the importance of structural modifications to optimize anticancer activity and minimize toxicity (Hu et al., 2010).
Cardiotonic Activity
Investigations into pyrimidine derivatives have also explored their cardiotonic activity, which refers to their ability to increase the force of heart contractions. Such compounds could offer new avenues for treating heart failure and other cardiac conditions by enhancing heart muscle function and overcoming the limitations of current therapies (Dorigo et al., 1996).
Synthetic Applications
The chemical framework of the discussed compound also serves as a foundation for synthesizing various heterocyclic compounds, demonstrating its utility in organic chemistry. These synthetic applications contribute to the development of new materials, pharmaceuticals, and research tools, expanding the toolkit available to chemists and material scientists (Ahmed, 2002).
Properties
IUPAC Name |
7-ethyl-6-imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbothioamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N5OS/c1-3-19-11(16)9(12(17)22)7-10-14(19)18-13-8(2)5-4-6-20(13)15(10)21/h4-7,16H,3H2,1-2H3,(H2,17,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGAHOJKDLNODQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C1=N)C(=S)N)C(=O)N3C=CC=C(C3=N2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.